Cas no 1017476-51-5 ((1-Cyclopropylpyrrolidin-3-yl)methanol)

(1-Cyclopropylpyrrolidin-3-yl)methanol is a versatile chiral building block used in organic synthesis and pharmaceutical applications. Its structure features a cyclopropyl-substituted pyrrolidine ring with a hydroxymethyl group at the 3-position, offering both rigidity and functional flexibility. This compound is particularly valuable in medicinal chemistry for the design of bioactive molecules, owing to its ability to modulate steric and electronic properties. The cyclopropyl group enhances metabolic stability, while the hydroxyl group provides a handle for further derivatization. Its well-defined stereochemistry makes it suitable for enantioselective synthesis. The compound is typically handled under inert conditions due to its sensitivity to oxidation. High purity grades are available for research and development purposes.
(1-Cyclopropylpyrrolidin-3-yl)methanol structure
1017476-51-5 structure
Product Name:(1-Cyclopropylpyrrolidin-3-yl)methanol
CAS No:1017476-51-5
MF:C8H15NO
MW:141.210802316666
MDL:MFCD10003882
CID:1087778
PubChem ID:24275425
Update Time:2025-11-02

(1-Cyclopropylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-Cyclopropylpyrrolidin-3-yl)methanol
    • (1-cyclopropyl-3-pyrrolidinyl)methanol
    • (1-cyclopropyl-3-pyrrolidinyl)methanol(SALTDATA: FREE)
    • (1-cyclopropyl-3-pyrrolidinyl)methanol(SALTDATA
    • (1-Cyclopropyl-3-pyrrolidinyl)methanol, AldrichCPR
    • F2147-0748
    • BS-37193
    • 1017476-51-5
    • DB-361819
    • AKOS006304515
    • EN300-1250701
    • SCHEMBL19617221
    • CS-0335695
    • MFCD10003882
    • MDL: MFCD10003882
    • Inchi: 1S/C8H15NO/c10-6-7-3-4-9(5-7)8-1-2-8/h7-8,10H,1-6H2
    • InChI Key: AXEXOAWBGAKGAW-UHFFFAOYSA-N
    • SMILES: OCC1CCN(C1)C1CC1

Computed Properties

  • Exact Mass: 141.115364102g/mol
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 23.5Ų

(1-Cyclopropylpyrrolidin-3-yl)methanol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

(1-Cyclopropylpyrrolidin-3-yl)methanol Pricemore >>

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